Cas no 1804947-37-2 (Methyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1804947-37-2
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4852684
• Update Time: 2025-05-21

Methyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C9H9ClF2N2O2/c1-16-6(15)3-4-2-5(13)7(9(11)12)8(10)14-4/h2,9H,3H2,1H3,(H2,13,14)
• InChI Key： LUJKPWJFXYZFRT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(=CC(CC(=O)OC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-acetate

Comprehensive Overview of Methyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1804947-37-2)

Methyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1804947-37-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and chloro substituents, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure combines a pyridine core with functional groups that enhance reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine compounds like Methyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-acetate has surged due to their role in developing next-generation pharmaceuticals. Researchers are particularly interested in its bioactive properties, which may contribute to treatments for metabolic disorders and infectious diseases. The compound’s ester group further allows for versatile modifications, enabling the creation of targeted therapies with improved efficacy.

From an agrochemical perspective, Methyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-acetate is explored for its potential as a pesticide intermediate. The difluoromethyl moiety is known to enhance the stability and activity of agrochemicals, addressing challenges such as pest resistance. This aligns with the growing focus on sustainable agriculture, where efficient and environmentally friendly solutions are prioritized.

The synthesis of CAS No. 1804947-37-2 involves multi-step reactions, including halogenation and esterification, to achieve high purity and yield. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with industry standards. As the pharmaceutical and agrochemical sectors evolve, this compound’s role in high-value intermediates is expected to expand, driven by innovations in green chemistry and process optimization.

Frequently asked questions about Methyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-acetate include its solubility, storage conditions, and commercial availability. Researchers also inquire about its mechanism of action in biological systems and potential synergistic effects with other compounds. These queries reflect the compound’s relevance in both academic and industrial settings, where it is increasingly seen as a key building block for advanced applications.

In summary, Methyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1804947-37-2) represents a cutting-edge chemical entity with broad utility. Its integration into drug development and agrochemical innovation underscores its importance in addressing global challenges. As research progresses, this compound is poised to play a pivotal role in shaping the future of life sciences and material chemistry.